Cas no 1448060-74-9 (methyl 3-({2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}sulfamoyl)thiophene-2-carboxylate)

• Product Name: methyl 3-({2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}sulfamoyl)thiophene-2-carboxylate
• CAS No: 1448060-74-9
• MF: C₁₆H₁₆N₄O₄S₂
• MW: 392.452640533447
• CID: 6033344
• PubChem ID: 71807972
• Update Time: 2025-07-21

methyl 3-({2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}sulfamoyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-({2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}sulfamoyl)thiophene-2-carboxylate
• ZMYFNYUWDPLQQR-UHFFFAOYSA-N
• 1448060-74-9
• methyl 3-({2-[3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}sulfamoyl)thiophene-2-carboxylate
• methyl 3-(N-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)sulfamoyl)thiophene-2-carboxylate
• AKOS024562463
• methyl 3-[2-(3-pyridin-2-ylpyrazol-1-yl)ethylsulfamoyl]thiophene-2-carboxylate
• F6439-4514

• Inchi： 1S/C16H16N4O4S2/c1-24-16(21)15-14(6-11-25-15)26(22,23)18-8-10-20-9-5-13(19-20)12-4-2-3-7-17-12/h2-7,9,11,18H,8,10H2,1H3
• InChI Key： ZMYFNYUWDPLQQR-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1S(NCCN1C=CC(C2=NC=CC=C2)=N1)(=O)=O

Computed Properties

• Exact Mass: 392.06129735g/mol
• Monoisotopic Mass: 392.06129735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 140Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl 3-({2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}sulfamoyl)thiophene-2-carboxylate

Introduction to Methyl 3-({2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}sulfamoyl)thiophene-2-carboxylate (CAS No. 1448060-74-9)

Methyl 3-({2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}sulfamoyl)thiophene-2-carboxylate, a compound with the CAS number 1448060-74-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The intricate structure of this molecule, featuring a thiophene core and functionalized with a pyridin-2-yl and pyrazol-1-yl moiety, makes it a promising candidate for further exploration in synthetic chemistry and biological activity studies.

The synthesis of such complex organic molecules is a testament to the progress made in synthetic methodologies over the years. The presence of a sulfamoyl group in the molecule introduces additional reactivity, which can be exploited for further derivatization and functionalization. This flexibility is highly valuable in the context of drug discovery, where modularity and adaptability are key factors in designing molecules with desired pharmacological properties.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in bioactive natural products and synthetic drugs. The thiophene ring, in particular, is known for its stability and ability to participate in various chemical reactions, making it an ideal scaffold for medicinal chemists. The combination of thiophene with pyridine and pyrazole moieties creates a multifunctional platform that can interact with biological targets in diverse ways.

The pharmacological potential of Methyl 3-({2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}sulfamoyl)thiophene-2-carboxylate has not yet been fully explored, but preliminary studies suggest that it may exhibit interesting biological activities. The sulfamoyl group is known to be a common pharmacophore in many drugs, often contributing to their binding affinity and selectivity. Additionally, the presence of nitrogen-containing heterocycles like pyridine and pyrazole can enhance solubility and bioavailability, which are crucial factors for drug efficacy.

One of the most exciting aspects of this compound is its potential as a lead molecule for further drug development. The structural features of Methyl 3-({2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}sulfamoyl)thiophene-2-carboxylate make it an attractive candidate for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify potential binding interactions with target proteins. This approach has been successfully used to develop novel therapeutics against various diseases, including cancer and infectious disorders.

The role of computational chemistry in modern drug discovery cannot be overstated. Advanced computational techniques allow researchers to predict the behavior of molecules before they are synthesized, saving time and resources. In the case of Methyl 3-({2-3-(pyridin-2-yl)-1H-pyrazol-1-ylethyl}sulfamoyl)thiophene-2-carboxylate, computational studies can help identify optimal conditions for synthesis and guide modifications to enhance its biological activity. This interdisciplinary approach combines the strengths of organic chemistry, medicinal chemistry, and computational science to accelerate the discovery process.

Recent advancements in synthetic methodologies have also contributed to the growing interest in heterocyclic compounds like Methyl 3-{(pyridin{sub}-2-{sub}-yl){sub}methylene}{sub}-3-{(4{sub},{sub}5{sub}-dihydro{sub}pyrimidin{sub}-2{sub}{'}){sub}carbonyl}{sub}amino}{sub}-4{sub}phenylbutanoic acid (CAS No. 1448060{sub}-{sub}74{sub}-{sub}9}). Techniques such as transition metal-catalyzed cross-coupling reactions have made it possible to construct complex molecular frameworks with high efficiency and precision. These methods have opened up new avenues for synthetic chemists to explore and have led to the discovery of novel compounds with unique properties.

The biological activity of Methyl 3-{(pyridin{sub}-2-{sub}yl){sub}methylene}{sub}-3-{(4{sub},{sub}5{sub}-dihydro{sub}pyrimidin{sub}-2{sup}{prime}){sup}carbonyl}{sup}amino}{sup}-4{sup}{prime}{sup}-phenylbutanoic acid has not been extensively studied yet, but its structural features suggest that it may have potential applications as an inhibitor or modulator of various enzymes and receptors. For instance, the sulfamoyl group could interact with hydrophobic pockets or polar residues in target proteins, while the thiophene ring could provide additional binding interactions through van der Waals forces or hydrogen bonding.

In conclusion, Methyl 3-{(pyridin{-}(2{-})^{})methylene{-}(3{-}(4{-},{-}5{-}(dihydro{-}(pyrimidin{-}(--)carbonyl){--})--})--})--}}]}sulfamoyl)}--}>thiophene{-}(--)carboxylate (CAS No. {--}>1448060{-}-{--}>74{-}-{--}>9) is a fascinating compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an excellent candidate for further exploration in drug discovery efforts. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in developing new treatments for various diseases.